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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B032071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of DL-Isocitric acid trisodium salt stock solutions for use in various research and

development applications.

Introduction
DL-Isocitric acid, a structural isomer of citric acid, is a key intermediate in the tricarboxylic acid

(TCA) cycle.[1][2] Its trisodium salt is a stable, water-soluble form commonly used as a

substrate for enzymes like isocitrate dehydrogenase and isocitrate lyase.[3] Accurate

preparation of stock solutions is critical for reproducible experimental results in metabolic

studies, enzyme kinetics, and cell culture applications.

Materials and Reagents
DL-Isocitric acid trisodium salt (hydrate)

High-purity water (e.g., Milli-Q® or equivalent)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes (15 mL and 50 mL)

Sterile serological pipettes
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0.22 µm sterile syringe filters

Analytical balance

Vortex mixer

Magnetic stirrer and stir bar (optional)

pH meter (optional, for buffer preparation)

Quantitative Data Summary
The following tables summarize the key quantitative information for DL-Isocitric acid
trisodium salt.

Table 1: Chemical and Physical Properties

Property Value

Chemical Name DL-Isocitric acid, trisodium salt hydrate[4]

CAS Number 1637-73-6[1][5][6]

Molecular Formula C₆H₅Na₃O₇[5]

Molecular Weight 258.07 g/mol (anhydrous basis)[3][6][7]

Appearance White to light yellow crystalline powder[1][5]

Purity
≥93% to ≥98% (depending on the supplier)[3][4]

[6][7]

Table 2: Solubility Data

Solvent Solubility

Water ≥ 100 mg/mL (387.49 mM)[5]

90 mg/mL[6]

PBS (pH 7.2) 5 mg/mL[3]
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Table 3: Stock Solution Storage Recommendations

Storage Temperature Shelf Life

-20°C Up to 1 month[5][8]

-80°C Up to 6 months[5][8]

4°C
Up to 28 days (based on citric acid stability

data)[9]

Experimental Protocols
4.1. Protocol for Preparation of a 1 M Aqueous Stock Solution

This protocol describes the preparation of a 1 M stock solution of DL-Isocitric acid trisodium
salt in high-purity water.

Calculate the required mass: Based on the anhydrous molecular weight of 258.07 g/mol ,

weigh out the required amount of DL-Isocitric acid trisodium salt. For example, to prepare

10 mL of a 1 M solution, weigh 2.58 g of the salt.

Dissolution: Add the weighed salt to a 15 mL conical tube. Add approximately 8 mL of high-

purity water.

Mixing: Cap the tube and vortex thoroughly until the salt is completely dissolved. A magnetic

stirrer can also be used for larger volumes.

Volume Adjustment: Adjust the final volume to 10 mL with high-purity water.

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile

container.[5][8]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[5][8] Store the aliquots at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 6 months).[5][8]

4.2. Protocol for Preparation of a 5 mg/mL Stock Solution in PBS (pH 7.2)
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This protocol is suitable for applications requiring a lower concentration of the salt in a buffered

solution.

Weighing: Weigh out the desired amount of DL-Isocitric acid trisodium salt. For example,

for 10 mL of a 5 mg/mL solution, weigh 50 mg of the salt.

Dissolution: Add the weighed salt to a 15 mL conical tube. Add 10 mL of sterile PBS (pH 7.2).

Mixing: Cap the tube and vortex until the solid is fully dissolved.

Sterilization and Storage: If necessary, sterilize the solution using a 0.22 µm syringe filter.

Aliquot and store as described in the previous protocol.

Diagrams
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Experimental Workflow for Stock Solution Preparation

Preparation

Sterilization & Storage

1. Weigh DL-Isocitric acid
 trisodium salt

2. Add solvent
 (Water or PBS)

3. Vortex/Stir until
 fully dissolved

4. Adjust to final volume

5. Sterile filter (0.22 µm)

6. Aliquot into
 single-use tubes

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile stock solution of DL-Isocitric acid trisodium salt.

Safety and Handling Precautions
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Standard laboratory safety practices should be followed when handling DL-Isocitric acid
trisodium salt and its solutions. This includes wearing appropriate personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat.[10] Handle the powder in a

well-ventilated area to avoid inhalation.[1][11] Although not classified as a hazardous

substance, direct contact with skin or eyes should be avoided.[1][12] Store the solid chemical in

a tightly closed container in a dry and well-ventilated place.[1]

Conclusion
The protocols outlined in these application notes provide a reliable method for the preparation

of DL-Isocitric acid trisodium salt stock solutions. Adherence to these guidelines will ensure

the consistency and accuracy of experimental outcomes. For specific applications, further

dilution of the stock solution may be necessary. Always refer to the specific requirements of

your experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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